Cas no 7153-67-5 (3-Pyridinecarbonitrile,4-methyl-, 1-oxide)

• Product name: 3-Pyridinecarbonitrile,4-methyl-, 1-oxide
• CAS No: 7153-67-5
• MF: C₇H₆N₂O
• MW: 134.13534
• CID: 574614
• PubChem ID: 242573

3-Pyridinecarbonitrile,4-methyl-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile,4-methyl-, 1-oxide
• 4-methyl-1-oxidopyridin-1-ium-3-carbonitrile
• 3-Cyan-4-methylpyridin-1-oxid
• 4-methylpyridine-3-carbonitrile 1-oxide
• AC1L69RW
• AR-1G3820
• CTK5D4555
• NSC51334
• SureCN296498
• 3-Cyano-4-methylpyridine1-oxide
• AKOS004902057
• SCHEMBL296498
• 3-Cyano-4-methylpyridine 1-oxide
• 7153-67-5
• DTXSID60287496
• NSC-51334

• Inchi： InChI=1S/C7H6N2O/c1-6-2-3-9(10)5-7(6)4-8/h2-3,5H,1H3
• InChI Key： ZOIFVCGYFHRBIO-UHFFFAOYSA-N
• SMILES： CC1=C(C=[N+](C=C1)[O-])C#N

Computed Properties

• Exact Mass: 134.04808
• Monoisotopic Mass: 134.048
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2A^2
• XLogP3: -0.1

Experimental Properties

• Density: 1.11
• Boiling Point: 382.1°C at 760 mmHg
• Flash Point: 184.9°C
• Refractive Index: 1.556
• PSA: 50.73
• LogP: 1.29518